Cas no 2137852-01-6 (1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl-)

• Product Name: 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl-
• CAS No: 2137852-01-6
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 5287607
• Update Time: 2025-07-08

1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl-

• Inchi： 1S/C10H19NO3S/c1-11-15(12,13)10-3-2-9-7-14-5-4-8(9)6-10/h8-11H,2-7H2,1H3
• InChI Key： ZCDJQRSARFZHEG-UHFFFAOYSA-N
• SMILES： C1OCC2CCC(S(NC)(=O)=O)CC2C1

Additional information on 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl-

Comprehensive Overview of 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- (CAS No. 2137852-01-6)

The compound 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- (CAS No. 2137852-01-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzopyran core and a sulfonamide functional group, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The octahydro-N-methyl modification in this compound enhances its stability and bioavailability, addressing common challenges in drug formulation. This aligns with the growing trend of optimizing small molecule therapeutics for improved pharmacokinetics. Users searching for "benzopyran sulfonamide uses" or "CAS 2137852-01-6 applications" will find this compound relevant to their queries.

The synthesis of 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- involves advanced organic chemistry techniques, including catalytic hydrogenation and sulfonylation reactions. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's technical complexity. Its molecular weight and logP value are critical parameters for researchers evaluating its suitability for specific applications, such as central nervous system (CNS) drug design.

From an SEO perspective, terms like "benzopyran sulfonamide synthesis" and "octahydro-N-methyl derivatives" are highly searched in scientific databases. This compound's potential role in addressing neurodegenerative diseases or inflammatory conditions further boosts its relevance. Recent studies highlight its interaction with enzyme targets, making it a subject of interest for high-throughput screening campaigns.

Environmental and safety considerations are also paramount. While 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its solubility profile and thermal stability are frequently analyzed to determine optimal storage conditions, a topic often queried by laboratory professionals.

In conclusion, 1H-2-Benzopyran-6-sulfonamide, octahydro-N-methyl- (CAS No. 2137852-01-6) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications and research potential make it a valuable subject for both academic and industrial exploration. As interest in tailored sulfonamides grows, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.